Cas no 154108-17-5 (Benzaldehyde, 3-(4-methylphenoxy)-, oxime)
154108-17-5 structure
Product Name:Benzaldehyde, 3-(4-methylphenoxy)-, oxime
CAS No:154108-17-5
MF:C14H13NO2
MW:227.258523702621
CID:1328100
PubChem ID:86174809
Update Time:2025-04-20
Benzaldehyde, 3-(4-methylphenoxy)-, oxime Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-(4-methylphenoxy)-, oxime
- 154108-17-5
- DTXSID401288504
- 3-(4-Methylphenoxy)benzaldehyde oxime
-
- Inchi: 1S/C14H13NO2/c1-11-5-7-13(8-6-11)17-14-4-2-3-12(9-14)10-15-16/h2-10,16H,1H3
- InChI Key: KWEBKOCKWNRNRQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=NO)C=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 227.09469
- Monoisotopic Mass: 227.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.5
- Topological Polar Surface Area: 41.8Ų
Experimental Properties
- PSA: 41.82
Benzaldehyde, 3-(4-methylphenoxy)-, oxime Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
154108-17-5 (Benzaldehyde, 3-(4-methylphenoxy)-, oxime) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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